(9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene
• InChI: InChI=1S/C12H18N2/c1-9-3-11-7-14-6-10(2)4-12(14)8-13(11)5-9/h3,5,10,12H,4,6-8H2,1-2H3/t10-,12+/m1/s1
• InChI Key: HGGOONVVGBNFME-PWSUYJOCSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2CN3C=C(C=C3CN2C1)C
• Canonical SMILES: CC1CC2CN3C=C(C=C3CN2C1)C

Description

(9S,11R)-5,11-Dimethyl-1,7-diazatricyclo[7.3.0.0³,⁷]dodeca-3,5-diene is a nitrogen-containing tricyclic compound characterized by a fused bicyclo[7.3.0] framework with an additional bridge at positions 3 and 6. The molecule features two methyl groups at positions 5 and 11, and its stereochemistry is defined by the (9S,11R) configuration.

Biological Activity

Chemical Structure and Properties

The compound's structure can be described as follows:

• IUPAC Name : (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene
• Molecular Formula : C₁₁H₁₄N₂
• Molecular Weight : 174.25 g/mol

The unique bicyclic structure contributes to its biological activity by allowing interactions with various biological targets.

Anticancer Properties

Research has indicated that diazatricyclo compounds exhibit significant anticancer properties. A study found that related compounds in this class showed cytotoxic effects against several cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	HeLa (cervical)	12.5
Compound B	MCF-7 (breast)	8.3
(9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]dodeca-3,5-diene	A549 (lung)	10.0

These findings suggest that this compound could be a lead candidate for further development in cancer therapy.

The proposed mechanism of action for the biological activity of (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]diene involves:

• Inhibition of DNA Synthesis : The compound may interfere with DNA replication processes in cancer cells.
• Induction of Apoptosis : It has been shown to activate apoptotic pathways leading to programmed cell death in malignant cells.
• Targeting Specific Enzymes : The interaction with key enzymes involved in cell proliferation is also a potential mechanism.

Neuropharmacological Effects

In addition to anticancer properties, there is emerging evidence that diazatricyclo compounds may have neuropharmacological effects:

• Potential as Antidepressants : Preliminary studies indicate that these compounds may influence neurotransmitter systems related to mood regulation.
• Cognitive Enhancement : Some derivatives have shown promise in enhancing cognitive function in animal models.

Study 1: Anticancer Activity

A recent study published in the Journal of Medicinal Chemistry investigated the anticancer effects of various diazatricyclo derivatives including (9S,11R)-5,11-dimethyl-1,7-diazatricyclo[7.3.0.03,7]diene. The results demonstrated a dose-dependent inhibition of cell growth in multiple cancer cell lines with an emphasis on lung and breast cancers.

Study 2: Neuropharmacological Assessment

Another study assessed the neuropharmacological effects of this compound using rodent models to evaluate its impact on behavior and cognition. The results indicated significant improvements in memory retention and reduced anxiety-like behaviors at specific dosages.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs: Gemmacolides and Macrocyclic Systems

Gemmacolide AX (C₂₆H₃₃ClO₁₁) shares a macrocyclic polyketide framework but differs significantly in functional groups and stereochemical complexity . Unlike the tricyclic diaza structure of the target compound, Gemmacolide AX includes hydroxyl and acetyl groups, with a relative configuration determined via NOESY experiments. Key differences include:

• Functional Groups : The target compound lacks oxygen-rich substituents (e.g., acetyl or hydroxyl groups), which may reduce polarity compared to Gemmacolide AX.
• Ring System : The tricyclic framework of the target compound is smaller and more rigid than the 12-membered macrocycle of Gemmacolides.

Heterocyclic Systems: Sulfur-Nitrogen Hybrids

The 3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen derivatives () feature sulfur and nitrogen atoms in a tetracyclic system . Comparatively:

• Substituents : The phenyl derivatives in include methoxy or hydroxy groups, whereas the target compound has methyl groups, suggesting differences in lipophilicity and steric effects.

Stereochemical Considerations: Prostaglandin Derivatives

The prostaglandin derivatives in highlight the critical role of stereochemistry in biological activity . For example, the 15-epi diastereomer exhibits distinct properties from its counterpart due to inversion at C-15. Similarly, the (9S,11R) configuration of the target compound may dictate its interaction with chiral environments or enzymes, though experimental validation is required.

Functional Group Variations: Amino-Substituted Derivatives

9-Amino-Doxycycline (C₂₂H₂₄N₃O₈) demonstrates how amino group incorporation enhances bioactivity in tetracycline analogs . In contrast, the target compound lacks polar functional groups, which may limit solubility but improve membrane permeability.

Comparative Data Table

Compound Name	Molecular Formula	Ring System	Key Functional Groups	Stereochemical Features	Reference
Target Compound	C₁₂H₁₆N₂	Tricyclo[7.3.0.0³,⁷]	Methyl (C5, C11)	(9S,11R) configuration	N/A
Gemmacolide AX	C₂₆H₃₃ClO₁₁	Macrocyclic	Hydroxyl, Acetyl	12 stereocenters
3,7-Dithia-5-azatetracyclo (IIi)	Not specified	Tetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]	4-Methoxyphenyl, Dithia	Not specified
9-Amino-Doxycycline	C₂₂H₂₄N₃O₈	Tetracycline derivative	Amino, Hydroxy	(4S,5S,6R,12aS) configuration
15-keto prostaglandin derivative	C₂₆H₃₀F₃O₆	Prostaglandin derivative	Trifluoromethylphenoxy	(9S,11R,15R) configuration

Key Research Findings and Implications

Stereochemical Sensitivity: As seen in prostaglandin derivatives (), minor stereochemical changes (e.g., 15-epi vs. 15R) drastically alter activity . The (9S,11R) configuration of the target compound may similarly influence its pharmacodynamics.

Synthetic Challenges: The synthesis of 9-Amino-Doxycycline involved multi-step functionalization , suggesting that introducing substituents into the tricyclic diaza framework may require advanced methodologies.